Cas no 2229529-81-9 (2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol)

• Product Name: 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol
• CAS No: 2229529-81-9
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6128933
• PubChem ID: 165709057
• Update Time: 2025-10-19

2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol
• EN300-1824292
• 2229529-81-9

• Inchi： 1S/C12H16FNO2/c13-8-1-2-11(16)10(7-8)12(14)5-3-9(15)4-6-12/h1-2,7,9,15-16H,3-6,14H2
• InChI Key： ZBEQGOLTBMQAQI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CCC(CC1)O)N)O

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol

Introduction to 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol (CAS No: 2229529-81-9)

2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol, identified by the chemical abstracts service number 2229529-81-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework combining a cyclohexylamine side chain with a fluorinated phenolic core, has garnered attention due to its potential biological activities and mechanistic implications. The presence of both amino and hydroxyl functional groups, alongside the fluorine atom, contributes to its diverse reactivity and interaction capabilities with biological targets.

The compound’s structural design is reminiscent of molecules that have been explored in the development of therapeutic agents targeting various disease pathways. The cyclohexylamine moiety, in particular, is known for its ability to modulate protein-protein interactions and enzyme function, while the hydroxyl group can participate in hydrogen bonding networks, enhancing binding affinity. The introduction of a fluorine atom at the para position of the phenol ring is a common strategy in drug design to improve metabolic stability and electronic properties, influencing both the compound’s pharmacokinetics and pharmacodynamics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol may interact with proteins through multiple non-covalent interactions, including hydrogen bonds, hydrophobic interactions, and π-stacking. These interactions are critical for understanding the compound’s potential as a lead molecule in drug discovery campaigns.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders, cancer, and cardiovascular conditions. The amino group and the aromatic ring system provide a scaffold that could interact with key signaling molecules such as kinases and transcription factors. Preliminary in vitro studies have indicated that derivatives of this class of compounds may exhibit anti-inflammatory properties by inhibiting the activity of nuclear factor kappa B (NF-κB), a transcription factor crucial for regulating inflammatory responses.

The impact of the fluorine atom on the phenolic ring cannot be overstated. Fluorine substitution is a well-documented approach to enhance drug-like properties, including lipophilicity, metabolic stability, and binding affinity. In this context, the fluorinated phenol core of 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol may contribute to its ability to penetrate biological membranes and resist enzymatic degradation. These attributes are essential for achieving therapeutic efficacy in vivo.

Another area of interest is the potential application of this compound in oncology research. Cancer cells often exhibit altered signaling pathways that drive uncontrolled growth and proliferation. The structural features of 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol suggest it could interfere with these pathways by acting as a competitive inhibitor or modulator of key enzymes involved in cell cycle regulation and apoptosis. For instance, its ability to mimic natural ligands or substrates might allow it to disrupt signaling cascades mediated by tyrosine kinases or other enzymes implicated in cancer progression.

Furthermore, the compound’s dual functionality—the presence of both an amino group and a hydroxyl group—opens up possibilities for further chemical modification. Medicinal chemists often exploit such features to optimize pharmacological profiles through derivatization strategies. For example, coupling this compound with other bioactive moieties could yield novel hybrids with enhanced target specificity or improved pharmacokinetic properties.

The synthesis of 2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol presents an interesting challenge from a synthetic chemistry perspective. The construction of the cyclohexylamine side chain requires careful consideration to ensure stereochemical integrity, while the introduction of the fluorine atom demands precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it increasingly feasible to access complex molecules like this one with high yields and purity.

In conclusion,2-(1-amino-4-hydroxycyclohexyl)-4-fluorophenol (CAS No: 2229529-81-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features—comprising an amino, a hydroxyl group,and a fluorinated phenol—endow it with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms,this compound may emerge as a valuable tool for developing innovative treatments for human diseases.